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Compound of Interest

Compound Name: N-(Triethoxysilylpropyl)urea

Cat. No.: B1293867 Get Quote

Technical Guide: Safety and Handling of N-
(Triethoxysilylpropyl)urea
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for N-(Triethoxysilylpropyl)urea (CAS No. 23779-32-0). The information is

compiled from various Safety Data Sheets (SDS) and chemical databases to ensure a

thorough understanding of the potential hazards and safe handling practices.

Chemical Identification and Properties
N-(Triethoxysilylpropyl)urea is a bifunctional organosilane that contains a urea functional

group and hydrolyzable ethoxysilyl groups. It is commonly used as a coupling agent and

surface modifier in various industrial applications.

Table 1: Physical and Chemical Properties of N-(Triethoxysilylpropyl)urea
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Property Value Reference

Molecular Formula C10H24N2O4Si [1][2]

Molecular Weight 264.39 g/mol [1][2]

CAS Number 23779-32-0 [1][2]

EC Number 245-876-7 [2]

Appearance
Colorless to almost colorless

clear liquid
[2]

Odor Alcohol-like [2]

Density 0.91 - 0.92 g/mL at 25 °C [2]

Melting Point -97 °C [2]

Boiling Point
305.1 ± 34.0 °C at 760 mmHg

(Predicted)
[2]

Flash Point

58 °F (often sold in a methanol

solution with a lower flash

point)

[2]

Water Solubility
7 g/L at 20°C (Reacts slowly

with water)
[2]

LogP 1.3 at 20℃ [2]

Hazard Identification and Classification
N-(Triethoxysilylpropyl)urea is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The specific hazards

are summarized in the table below. It is important to note that this chemical is often supplied as

a solution in methanol, which contributes significantly to the overall hazard profile, particularly

flammability and toxicity.

Table 2: GHS Classification of N-(Triethoxysilylpropyl)urea (often in Methanol Solution)
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Hazard Class Hazard Category Hazard Statement Pictogram

Flammable Liquids 2

H225: Highly

flammable liquid and

vapor

🔥

Acute Toxicity (Oral) -
H302: Harmful if

swallowed
❗

Skin Irritation 2
H315: Causes skin

irritation
❗

Eye Irritation 2A
H319: Causes serious

eye irritation
❗

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

tract irritation)

3
H335: May cause

respiratory irritation
❗

Specific Target Organ

Toxicity - Single

Exposure

1
H370: Causes

damage to organs
☣️

Reproductive Toxicity -

H360: May damage

fertility or the unborn

child

☣️

Specific Target Organ

Toxicity - Repeated

Exposure

1

H372: Causes

damage to organs

through prolonged or

repeated exposure

☣️

Note: The GHS classification can vary slightly between suppliers and depends on the

concentration of N-(Triethoxysilylpropyl)urea and the solvent used.
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GHS Pictograms

Primary Hazards

Flammable Liquid Highly flammable liquid and vapor

Irritation Causes skin and serious eye irritation.
May cause respiratory irritation.

Systemic Toxicity
Harmful if swallowed.

Causes damage to organs.
May damage fertility or the unborn child.

Click to download full resolution via product page

GHS Hazard Summary for N-(Triethoxysilylpropyl)urea.

Toxicological and Ecotoxicological Data
The available toxicological data for N-(Triethoxysilylpropyl)urea is limited. The

ecotoxicological data suggests a low level of toxicity to aquatic organisms.

Table 3: Toxicological Data
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Endpoint Result Species Reference

Acute Oral Toxicity

Harmful if swallowed

(as a solution in

methanol)

Data not specific to

the pure substance
[3]

Skin

Corrosion/Irritation
Causes skin irritation

Data not specific to

the pure substance
[3]

Serious Eye

Damage/Irritation

Causes serious eye

irritation

Data not specific to

the pure substance
[3]

Germ Cell

Mutagenicity
No data available - [4]

Carcinogenicity No data available - [4]

Reproductive Toxicity No data available - [4]

Table 4: Ecotoxicological Data

Endpoint Result Species Duration Reference

Toxicity to fish LC50 > 100 mg/L
Cyprinus carpio

(Carp)
96 h [4]

Toxicity to

daphnia

EC50 > 100

mg/L
Daphnia magna 48 h [4]

Toxicity to algae
EC50 > 220

mg/L

Pseudokirchnerie

lla subcapitata
72 h [4]

Toxicity to

microorganisms

NOEC ≥ 284

mg/L
Activated sludge 30 min [4]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of N-
(Triethoxysilylpropyl)urea are not readily available in the public domain. However, the hazard

classifications suggest that standard methodologies, such as those established by the
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Organisation for Economic Co-operation and Development (OECD), were likely followed.

Below are descriptions of typical OECD guidelines for the observed hazards.

Skin Irritation
The assessment of skin irritation is likely conducted following OECD Test Guideline 404 (Acute

Dermal Irritation/Corrosion) or OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed

Human Epidermis Test Method).

In Vivo (OECD 404): A single dose of the test substance is applied to the shaved skin of an

experimental animal (typically a rabbit). The site is observed for erythema (redness) and

edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after application. The

severity of the reactions is scored, and the substance is classified based on the mean

scores.

In Vitro (OECD 439): This method uses a reconstructed human epidermis model. The test

substance is applied topically to the tissue surface. After a defined exposure and post-

incubation period, cell viability is measured (e.g., using an MTT assay). A reduction in cell

viability below a certain threshold (typically 50%) indicates that the substance is an irritant.

Eye Irritation
For eye irritation, OECD Test Guideline 405 (Acute Eye Irritation/Corrosion) is the standard in

vivo method.

A single dose of the substance is instilled into the conjunctival sac of one eye of an

experimental animal (usually a rabbit). The other eye serves as a control. The eyes are

examined for corneal opacity, iritis, and conjunctival redness and swelling at regular intervals

after instillation. The substance is classified based on the severity and reversibility of the

observed effects.

Acute Aquatic Toxicity
The ecotoxicological data for fish would typically be generated following OECD Test Guideline

203 (Fish, Acute Toxicity Test).
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Fish (e.g., zebrafish, rainbow trout, or carp) are exposed to the test substance in a static or

semi-static system for 96 hours. The concentrations that cause mortality in 50% of the test

population (LC50) at various time points are determined.

Signaling Pathways and Mechanism of Toxicity
There is no publicly available information detailing specific signaling pathways or the precise

molecular mechanisms of toxicity for N-(Triethoxysilylpropyl)urea. The irritant effects are

likely due to the reactivity of the silane and its hydrolysis products with biological

macromolecules on the skin and in the eyes. In its methanol solution, the toxicity profile is also

heavily influenced by the known toxic effects of methanol, which can cause damage to the optic

nerve and central nervous system. The triethoxysilyl group can hydrolyze in the presence of

water to form ethanol and silanols, which can then condense.

Handling Precautions and Personal Protective
Equipment
Safe handling of N-(Triethoxysilylpropyl)urea is crucial to prevent exposure and adverse

health effects. The following precautions should be strictly followed.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors.[5]

Use non-sparking tools and explosion-proof equipment, especially when handling solutions

in flammable solvents like methanol.[5]

Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling this chemical.
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Recommended Personal Protective Equipment (PPE)

Eye Protection

Chemical safety goggles or face shield.

Hand Protection

Compatible chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection

Lab coat or chemical-resistant apron.

Respiratory Protection

Use a NIOSH-approved respirator with an organic vapor cartridge if ventilation is inadequate.

Click to download full resolution via product page

Recommended PPE for handling N-(Triethoxysilylpropyl)urea.

Handling and Storage
Avoid contact with skin and eyes.[6]

Avoid the formation of dust and aerosols.[6]

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Store in a cool, dry, and well-ventilated place.[5]

Keep the container tightly closed.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1293867?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293867?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-408-repeated-dose-90-day-oral-toxicity-study-in-rodents_9789264070707-en.html
https://www.oecd.org/en/publications/test-no-408-repeated-dose-90-day-oral-toxicity-study-in-rodents_9789264070707-en.html
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://pharos.habitablefuture.org/chemicals/2125924
https://www.oecd.org/en/publications/test-no-408-repeated-dose-90-day-oral-toxicity-study-in-rodents_9789264070707-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store away from incompatible materials such as strong oxidizing agents, acids, and

moisture.[2]

First-Aid Measures
In case of exposure, the following first-aid measures should be taken immediately:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[7]

After Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation

persists.[7]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.[7]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[7]

Spills and Disposal
Spills: In case of a spill, evacuate the area and ensure adequate ventilation. Remove all

sources of ignition. Absorb the spill with an inert material (e.g., sand, earth) and place it in a

suitable container for disposal.[7]

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations. Do not allow the chemical to enter drains or waterways.[7]

This technical guide is intended to provide essential safety information for trained

professionals. Always refer to the specific Safety Data Sheet provided by your supplier for the

most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

